Cas no 1396686-31-9 (1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea
• CAS No: 1396686-31-9
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 6294003
• PubChem ID: 71790102
• Update Time: 2025-06-12

1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea
• 1-(2-methylphenyl)-3-[2-(pyrrolidin-1-yl)pyrimidin-5-yl]urea
• AKOS024539943
• 1396686-31-9
• 1-(2-(pyrrolidin-1-yl)pyrimidin-5-yl)-3-(o-tolyl)urea
• 1-(2-methylphenyl)-3-(2-pyrrolidin-1-ylpyrimidin-5-yl)urea
• F6222-0620

• Inchi： 1S/C16H19N5O/c1-12-6-2-3-7-14(12)20-16(22)19-13-10-17-15(18-11-13)21-8-4-5-9-21/h2-3,6-7,10-11H,4-5,8-9H2,1H3,(H2,19,20,22)
• InChI Key： CYEYZVDPQWNGKU-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1C)NC1C=NC(=NC=1)N1CCCC1

Computed Properties

• Exact Mass: 297.15896025g/mol
• Monoisotopic Mass: 297.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea

Introduction to 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea (CAS No. 1396686-31-9)

1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1396686-31-9, belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a phenyl ring substituted with a methyl group, a pyrimidine core, and an urea moiety linked to a pyrrolidine ring. Such a configuration suggests promising interactions with biological targets, making it a valuable candidate for further exploration in drug discovery.

The compound's molecular structure is of particular interest due to its potential to modulate various biological pathways. The presence of the 2-methylphenyl group enhances lipophilicity, which can influence membrane permeability and binding affinity to target proteins. The pyrimidin-5-ylurea segment is known to exhibit strong hydrogen bonding capabilities, a feature that is crucial for stabilizing interactions with enzymes and receptors. Additionally, the pyrrolidin-1-yl substituent contributes to the molecule's overall solubility and bioavailability, factors that are critical for successful pharmacological activity.

In recent years, there has been growing interest in developing novel small molecules that can interact with specific biological targets with high selectivity and efficacy. Pyrimidine derivatives have been extensively studied for their role in inhibiting kinases, enzymes that play a pivotal role in cell signaling pathways associated with various diseases, including cancer. The compound 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea (CAS No. 1396686-31-9) has been investigated for its potential as an inhibitor of certain kinases, particularly those involved in tumor proliferation and survival.

Recent studies have highlighted the importance of targeting specific kinases in the treatment of cancers such as breast cancer, colorectal cancer, and lung cancer. These kinases often exhibit aberrant activation in tumor cells, leading to uncontrolled cell growth and resistance to conventional therapies. The structural features of 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea make it a promising candidate for developing kinase inhibitors. Preliminary in vitro studies have demonstrated its ability to bind to and inhibit the activity of certain kinases, suggesting potential therapeutic benefits.

The compound's mechanism of action may involve competitive inhibition or allosteric modulation of kinase activity. By binding to the active site or an allosteric site on the kinase protein, it can prevent the phosphorylation of downstream signaling molecules, thereby disrupting the signaling pathways that promote tumor growth. This mode of action aligns with current trends in oncology research, where targeted therapies are being developed to overcome the limitations of traditional chemotherapies.

Beyond its applications in oncology, 1-(2-methylphenyl)-3-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea (CAS No. 1396686-31-9) may also have relevance in other therapeutic areas. For instance, its ability to interact with biological targets suggests potential applications in neurodegenerative diseases, where dysregulation of kinase activity has been implicated. Additionally, its structural similarity to known bioactive molecules may inspire further derivatization and optimization efforts to enhance its pharmacological properties.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex pyrimidine core efficiently. The introduction of the urea moiety and the pyrrolidin-1-yl group necessitates careful consideration to ensure regioselectivity and high yield.

In conclusion,1-(2-methylphenyl)-3-2-(pyrrolidin-1-y l)pyrimidin -5 -y lurea (CAS No. 1396686 -31 -9) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic domains. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly important role in shaping future drug discovery strategies.